Cas no 898753-42-9 (3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one)

• Product Name: 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one
• CAS No: 898753-42-9
• MF: C₁₇H₁₇FO
• MW: 256.314688444138
• CID: 879680
• PubChem ID: 24726342
• Update Time: 2025-10-29

3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one
• 3-(2,5-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
• DTXSID90644735
• 898753-42-9
• MFCD03843730
• AKOS016021624

• MDL： MFCD03843730
• Inchi： 1S/C17H17FO/c1-12-6-7-13(2)14(10-12)8-9-17(19)15-4-3-5-16(18)11-15/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： AVTLGVICEZLSOD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 256.12600
• Monoisotopic Mass: 256.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.25800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one

Comprehensive Overview of 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one (CAS No. 898753-42-9)

3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one (CAS No. 898753-42-9) is an organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure, is widely studied for its potential applications in drug development and specialty chemicals. The presence of both dimethylphenyl and fluorophenyl groups in its structure makes it a versatile intermediate in synthetic chemistry.

The chemical properties of 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one include a molecular weight of approximately 256.3 g/mol and a melting point that varies based on its purity and crystalline form. Researchers often explore its solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), which is crucial for its application in various synthetic pathways. The compound’s stability under different pH conditions and temperatures is also a key area of study.

One of the most searched questions related to 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one is its role in medicinal chemistry. Recent studies highlight its potential as a building block for designing novel therapeutic agents, particularly in the development of anti-inflammatory and antimicrobial compounds. The fluorophenyl moiety is known to enhance bioavailability and metabolic stability, making it a valuable component in drug discovery.

In addition to pharmaceutical applications, CAS No. 898753-42-9 is also explored in material science. Its aromatic structure and functional groups make it suitable for synthesizing advanced polymers and coatings with enhanced thermal and chemical resistance. Researchers are investigating its use in creating high-performance materials for electronics and aerospace industries.

The synthesis of 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Optimization of these synthetic routes is a hot topic in organic chemistry forums, with many researchers sharing protocols to improve yield and purity. The compound’s scalability and cost-effectiveness are critical factors for industrial applications.

Market trends indicate a growing demand for 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one, driven by its expanding applications in research and development. Suppliers and manufacturers are focusing on producing high-purity batches to meet the needs of academic and industrial laboratories. The compound’s pricing and availability are frequently discussed in chemical sourcing platforms.

Safety and handling of CAS No. 898753-42-9 are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and working in a fume hood, are recommended. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability over time.

In conclusion, 3-(2,5-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one (CAS No. 898753-42-9) is a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable intermediate for researchers and industries alike. Ongoing studies and market developments continue to highlight its potential, making it a compound of significant interest in the scientific community.